Cas no 14116-68-8 (Lacto-N-tetraose)

• Product Name: Lacto-N-tetraose
• CAS No: 14116-68-8
• MF: C₂₆H₄₅NO₂₁
• MW: 707.629610776901
• MDL: MFCD00079413
• CID: 138151
• PubChem ID: 440993
• Update Time: 2025-04-19

Lacto-N-tetraose Chemical and Physical Properties

Names and Identifiers

• LACTO-N-TETRAOSE
• Lacto-N-tetraose (LNT)
• LACTO-N-TETRAOSE FROM HUMAN MILK
• 3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&re...
• 3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 3)-O-b-D-galactopyranosyl-(1&
• 3)-O-b-D-galactopyranosyl-(1&reg
• fromhumanmilk
• GAL-BETA1,3GLCNAC-BETA1,3GAL-BETA1,4GLC
• LCOSE4
• LNT
• LNT-GEL
• LNT-KLH
• LACTO-N-TETRAOSE-GEL
• LACTO-N-TETRAOSE-APD-KLH
• Lacto-N-tetraose (type 1 chain)
• AKOS024418726
• r-Lactotetraose-HSA
• beta-D-Gal-(1->3)-beta-D-GlcNAc-(1->3)-beta-D-Gal-(1->4)-D-Glc
• 14116-68-8
• beta-D-galactopyranosyl-(1->3)-2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->3)-beta-D-galactopyranosyl-(1->4)-D-glucopyranose
• SCHEMBL19130165
• beta-Gal1,3-beta-GlcNAc1,3-beta-Gal1,4-Glc
• CHEBI:30248
• Gal-beta-(1,3)-GlcNAc-beta-(1,3)-Gal-beta-(1,4)-Glc
• DTXSID10331554
• C06371
• N-[(2S,3R,4R,5S,6R)-2-{[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-{[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxan-4-yl]oxy}-5-hydroxy-6-(hydroxymethyl)-4-{[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-3-yl]acetamide
• N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-4-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• LC4
• Epitope ID:142076
• F_FULL_31000000000000_GS_6331_c3
• Galbeta1-3GlcNAcbeta1-3Galbeta1-4Glc
• Q27104118
• Gal(b1-3)GlcNAc(b1-3)Gal(b1-4)Glc
• LNT; Lacto-N-tetraose; Gal-b-1,3-GlcNAc-b-1,3-Gal-b-1,4-Glc
• 1ST001236
• Lacto-N-tetraose；LNT
• D-Glucose, O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-
• DTXCID60282648
• WURCS=2.0/3,4,3/(a2122h-1x_1-5)(a2112h-1b_1-5)(a2122h-1b_1-5_2*NCC/3=O)/1-2-3-2/a4-b1_b3-c1_c3-d1
• WURCS=2.0/3,4,3/[a2122h-1x_1-5][a2112h-1b_1-5][a2122h-1b_1-5_2*NCC/3=O]/1-2-3-2/a4-b1_b3-c1_c3-d1
• DA-54765
• AXQLFFDZXPOFPO-FSGZUBPKSA-N
• O-beta-D-galactopyranosyl-(1->3)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1->3)-O-beta-D-galactopyranosyl-(1->4)-D-glucose
• GAL?1-3GLCNAC?1-3GAL?1-4GLC
• N-((2S,3R,4R,5S,6R)-2-(((2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-(((2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxy)oxan-4-yl)oxy)-5-hydroxy-6-(hydroxymethyl)-4-(((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)oxan-3-yl)acetamide
• Lacto-N-tetraose

• MDL： MFCD00079413
• Inchi： 1S/C26H45NO21/c1-6(32)27-11-21(47-25-18(39)15(36)12(33)7(2-28)44-25)13(34)8(3-29)43-24(11)48-22-14(35)9(4-30)45-26(19(22)40)46-20-10(5-31)42-23(41)17(38)16(20)37/h7-26,28-31,33-41H,2-5H2,1H3,(H,27,32)/t7-,8-,9-,10-,11-,12+,13-,14+,15+,16-,17-,18-,19-,20-,21-,22+,23?,24+,25+,26+/m1/s1
• InChI Key： AXQLFFDZXPOFPO-FSGZUBPKSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)NC(C)=O)[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O)O

Computed Properties

• Exact Mass: 707.24800
• Monoisotopic Mass: 707.248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 357A^2
• XLogP3: -7.9

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 1116.1±65.0 °C at 760 mmHg
• Flash Point: 628.8±34.3 °C
• Refractive Index: 1.668
• PSA: 356.70000
• LogP: -9.21410
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Lacto-N-tetraose Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides